Cas no 2137617-74-2 (7-pentyl-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-pentyl-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2137617-74-2
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6136638
• PubChem ID: 165864790
• Update Time: 2025-08-04

7-pentyl-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-pentyl-4H,5H,6H,7H-thieno2,3-cpyridine
• EN300-1075723
• 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine
• 2137617-74-2

• Inchi： 1S/C12H19NS/c1-2-3-4-5-11-12-10(6-8-13-11)7-9-14-12/h7,9,11,13H,2-6,8H2,1H3
• InChI Key： JUPXIDOZGPJTEP-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC(C1=2)CCCCC

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 7-pentyl-4H,5H,6H,7H-thieno2,3-cpyridine

Introduction to 7-Pentyl-4H,5H,6H,7H-Thieno[2,3-c]pyridine (CAS No. 2137617-74-2)

7-Pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137617-74-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine makes it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine features a thienopyridine core with a pentyl substituent at the 7-position. This structural configuration imparts specific properties that are crucial for its biological activity. The thienopyridine scaffold is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The pentyl substituent adds hydrophobicity and flexibility to the molecule, which can enhance its binding affinity and selectivity for specific targets.

Recent studies have explored the potential therapeutic applications of 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine. One area of significant interest is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight the potential of 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine as a lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine have also been studied extensively. Research has shown that this compound exhibits favorable absorption and distribution profiles in animal models. It has good oral bioavailability and a reasonable half-life in plasma. These properties make it suitable for further development as an orally administered drug.

Toxicity studies have indicated that 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it will require thorough evaluation in clinical trials to ensure its safety and efficacy in humans. Ongoing research is focused on optimizing the chemical structure to enhance its potency and reduce potential side effects.

In conclusion, 7-pentyl-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137617-74-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a new therapeutic agent.